Umuravumbolide

Specification

• Molecular Formula: C14H20O4
• Molecular Weight: 252.31 g/mol
• IUPAC Name: [(Z,3S)-1-[(2R)-6-oxo-2,3-dihydropyran-2-yl]hept-1-en-3-yl] acetate
• Standard InChI: InChI=1S/C14H20O4/c1-3-4-6-12(17-11(2)15)9-10-13-7-5-8-14(16)18-13/h5,8-10,12-13H,3-4,6-7H2,1-2H3/b10-9-/t12-,13+/m0/s1
• Standard InChI Key: NIMODSMHVSSGLL-GWJJPBGRSA-N
• Isomeric SMILES: CCCC[C@@H](/C=C\[C@H]1CC=CC(=O)O1)OC(=O)C
• Canonical SMILES: CCCCC(C=CC1CC=CC(=O)O1)OC(=O)C

Introduction

Umuravumbolide is a naturally occurring compound isolated from the plant Tetradenia riparia, which belongs to the Lamiaceae family and is native to Central and Southern Africa. This compound has garnered attention due to its unique chemical structure and potential applications. In this article, we will delve into the details of umuravumbolide, including its chemical properties, synthesis methods, and any available research findings.

Research Findings and Applications

While specific biological activities or applications of umuravumbolide have not been extensively reported, its unique structure suggests potential for various studies, particularly in the fields of natural product chemistry and pharmacology. The compound's isolation from Tetradenia riparia indicates it may share some of the plant's medicinal properties, such as anti-inflammatory or antioxidant effects, although these have not been directly attributed to umuravumbolide itself.

Potential Applications

• Pharmacological Studies: Given its complex structure, umuravumbolide could be a candidate for pharmacological screenings to identify potential bioactivities.

• Natural Product Chemistry: It serves as an interesting model for studying the biosynthesis and chemical modification of natural compounds.